Cas no 90057-40-2 (Benzenamine, 4-bromo-N-(1-methyl-2-propynyl)-)

• Product Name: Benzenamine, 4-bromo-N-(1-methyl-2-propynyl)-
• CAS No: 90057-40-2
• MF: C₁₀H₁₀BrN
• MW: 224.097101688385
• CID: 795279
• PubChem ID: 71430515
• Update Time: 2025-04-19

Benzenamine, 4-bromo-N-(1-methyl-2-propynyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-bromo-N-(1-methyl-2-propynyl)-
• 4-bromo-N-but-3-yn-2-ylaniline
• 4-Bromo-N-(but-3-yn-2-yl)aniline
• DTXSID80849131
• 90057-40-2
• AKOS026732659

• Inchi： 1S/C10H10BrN/c1-3-8(2)12-10-6-4-9(11)5-7-10/h1,4-8,12H,2H3
• InChI Key： HMKJRNVZIWIRRA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(C#C)C

Computed Properties

• Exact Mass: 222.99966g/mol
• Monoisotopic Mass: 222.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų